Cas no 94247-06-0 (2-Propenoic acid,2-methyl-, isotetradecyl ester (9CI))
94247-06-0 structure
Product Name:2-Propenoic acid,2-methyl-, isotetradecyl ester (9CI)
CAS No:94247-06-0
MF:C18H34O2
MW:282.461366176605
CID:810650
PubChem ID:13847819
Update Time:2025-04-19
2-Propenoic acid,2-methyl-, isotetradecyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-, isotetradecyl ester (9CI)
- 12-methyltridecyl 2-methylprop-2-enoate
- isotetradecyl methacrylate
- QX3EV327JU
- 12-Methyltridecyl methacrylate
- 94247-06-0
- 1814944-46-1
- 2-Propenoic acid, 2-methyl-, 12-methyltridecyl ester
- EINECS 304-182-5
- UNII-QX3EV327JU
- NS00040316
- DTXSID10241245
-
- Inchi: 1S/C18H34O2/c1-16(2)14-12-10-8-6-5-7-9-11-13-15-20-18(19)17(3)4/h16H,3,5-15H2,1-2,4H3
- InChI Key: MRUNBWPNLIPKOT-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)CCCCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 282.255880323g/mol
- Monoisotopic Mass: 282.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid,2-methyl-, isotetradecyl ester (9CI) Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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